Cas no 1936702-02-1 (4-Hydroxy-2,2,4-trimethylhexanal)

4-Hydroxy-2,2,4-trimethylhexanal is a branched-chain aldehyde with a hydroxyl functional group, offering unique reactivity and structural properties. Its molecular structure, featuring both aldehyde and hydroxyl moieties, makes it a versatile intermediate in organic synthesis, particularly for the production of fragrances, flavors, and specialty chemicals. The compound's sterically hindered carbonyl group enhances stability while allowing selective reactions under controlled conditions. Its solubility in polar and nonpolar solvents broadens its applicability in formulation chemistry. The presence of the hydroxyl group further enables derivatization, facilitating its use in polymer and pharmaceutical applications. This compound is valued for its balanced reactivity and functional group compatibility.
4-Hydroxy-2,2,4-trimethylhexanal structure
1936702-02-1 structure
Product name:4-Hydroxy-2,2,4-trimethylhexanal
CAS No:1936702-02-1
MF:C9H18O2
MW:158.238023281097
CID:5706469
PubChem ID:131231071

4-Hydroxy-2,2,4-trimethylhexanal Chemical and Physical Properties

Names and Identifiers

    • EN300-1622850
    • 1936702-02-1
    • 4-Hydroxy-2,2,4-trimethylhexanal
    • Hexanal, 4-hydroxy-2,2,4-trimethyl-
    • Inchi: 1S/C9H18O2/c1-5-9(4,11)6-8(2,3)7-10/h7,11H,5-6H2,1-4H3
    • InChI Key: QMEKCWXNTVEIGP-UHFFFAOYSA-N
    • SMILES: OC(C)(CC)CC(C=O)(C)C

Computed Properties

  • Exact Mass: 158.130679813g/mol
  • Monoisotopic Mass: 158.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 0.919±0.06 g/cm3(Predicted)
  • Boiling Point: 236.4±23.0 °C(Predicted)
  • pka: 14.96±0.29(Predicted)

4-Hydroxy-2,2,4-trimethylhexanal Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1622850-10.0g
4-hydroxy-2,2,4-trimethylhexanal
1936702-02-1
10g
$5221.0 2023-05-26
Enamine
EN300-1622850-5.0g
4-hydroxy-2,2,4-trimethylhexanal
1936702-02-1
5g
$3520.0 2023-05-26
Enamine
EN300-1622850-0.25g
4-hydroxy-2,2,4-trimethylhexanal
1936702-02-1
0.25g
$1117.0 2023-05-26
Enamine
EN300-1622850-250mg
4-hydroxy-2,2,4-trimethylhexanal
1936702-02-1
250mg
$1038.0 2023-09-22
Enamine
EN300-1622850-100mg
4-hydroxy-2,2,4-trimethylhexanal
1936702-02-1
100mg
$993.0 2023-09-22
Enamine
EN300-1622850-2500mg
4-hydroxy-2,2,4-trimethylhexanal
1936702-02-1
2500mg
$2211.0 2023-09-22
Enamine
EN300-1622850-1.0g
4-hydroxy-2,2,4-trimethylhexanal
1936702-02-1
1g
$1214.0 2023-05-26
Enamine
EN300-1622850-2.5g
4-hydroxy-2,2,4-trimethylhexanal
1936702-02-1
2.5g
$2379.0 2023-05-26
Enamine
EN300-1622850-0.5g
4-hydroxy-2,2,4-trimethylhexanal
1936702-02-1
0.5g
$1165.0 2023-05-26
Enamine
EN300-1622850-50mg
4-hydroxy-2,2,4-trimethylhexanal
1936702-02-1
50mg
$948.0 2023-09-22

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